Cas no 339310-24-6 (1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)-
• CAS No: 339310-24-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 852564
• PubChem ID: 329760108
• Update Time: 2025-05-21

1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)-
• N-(2-Pentynyl)phthalimide
• 2-pent-2-ynylisoindole-1,3-dione
• 1-Phthalimido-2-pentyne
• 339310-24-6
• 2-(PENT-2-YN-1-YL)ISOINDOLE-1,3-DIONE
• N-(2-Pentynyl)phthalimide, 97%
• DTXSID60429051
• 5-PHTHALIMIDO-3-PENTYNE
• MFCD08059360
• G78814
• 2-(Pent-2-yn-1-yl)isoindoline-1,3-dione
• starbld0043121
• SCHEMBL6357561

• MDL： MFCD08059360
• Inchi： 1S/C13H11NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h4-5,7-8H,2,9H2,1H3
• InChI Key： YGFAGDNPORPFTC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC#CCC)=O

Computed Properties

• Exact Mass: 213.07900
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: 97-101 °C
• Boiling Point: 347 °C
• Flash Point: 154.0±15.5 °C
• PSA: 37.38000
• LogP: 1.63390
• Solubility: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)- (CAS No. 339310-24-6): Properties, Applications, and Industry Insights

The chemical compound 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)- (CAS No. 339310-24-6) is a specialized organic molecule with a unique structural framework. This derivative of isoindole-1,3-dione features a pentynyl side chain, which contributes to its distinct reactivity and potential applications in pharmaceuticals, materials science, and agrochemical research. Its molecular formula, C13H9NO2, and precise structural configuration make it a subject of interest for researchers exploring heterocyclic compounds and alkyne-functionalized derivatives.

In recent years, the demand for functionalized isoindole derivatives has surged due to their versatility in synthetic chemistry. The presence of the 2-pentynyl group in this compound enhances its utility as a building block for click chemistry reactions, a topic gaining traction in drug discovery and polymer science. Researchers frequently search for "isoindole-1,3-dione applications" or "pentynyl-substituted compounds in synthesis," reflecting the growing relevance of such molecules in modern R&D.

The physicochemical properties of CAS 339310-24-6 include a moderate molecular weight (211.22 g/mol) and a balanced lipophilicity profile, making it suitable for intermediate roles in organic synthesis. Its isoindole core is known for stability under various conditions, while the alkyne moiety offers opportunities for further functionalization via Sonogashira coupling or Huisgen cycloaddition. These traits align with industry trends favoring modular and scalable synthetic routes, as evidenced by search queries like "sustainable synthesis of heterocycles" and "green chemistry approaches to alkynes."

From an industrial perspective, 2-(2-pentynyl)-1H-isoindole-1,3(2H)-dione has shown promise in the development of advanced materials. Its incorporation into polymer backbones can impart thermal resistance and optical properties, addressing the need for "high-performance organic materials"—a key phrase in material science forums. Additionally, its potential as a precursor for pharmaceutical intermediates resonates with the pharmaceutical industry's focus on "novel drug scaffolds 2024" and "targeted molecular design."

Quality control and analytical characterization of CAS 339310-24-6 typically involve HPLC, NMR, and mass spectrometry techniques. The compound's purity is critical for research applications, as highlighted by frequent searches for "analytical methods for isoindole derivatives." Regulatory compliance with international standards (e.g., REACH, USP) further ensures its safe handling in laboratory settings, a concern reflected in queries like "safe handling of alkynyl compounds."

Looking ahead, the scientific community anticipates expanded applications for 1H-Isoindole-1,3(2H)-dione, 2-(2-pentynyl)- in emerging fields such as bioorthogonal chemistry and molecular imaging. Its compatibility with "catalytic cascade reactions" (a trending research topic) positions it as a valuable tool for complex molecule assembly. As sustainability becomes paramount, studies investigating "solvent-free modifications of isoindole derivatives" may further elevate the compound's industrial relevance.

In conclusion, 339310-24-6 represents a multifaceted chemical entity bridging academic innovation and industrial practicality. Its structural features cater to contemporary needs in precision synthesis and functional material design, while its evolving applications keep pace with global scientific priorities. For researchers navigating databases with terms like "buy 2-pentynyl isoindoledione" or "suppliers of CAS 339310-24-6," understanding its full potential is essential for informed utilization across disciplines.